Cas no 197163-57-8 (2-Ethoxy-6-methylpyridin-4-amine)

• Product Name: 2-Ethoxy-6-methylpyridin-4-amine
• CAS No: 197163-57-8
• MF: C₈H₁₂N₂O
• MW: 152.193681716919
• MDL: MFCD22576083
• CID: 1034219
• Update Time: 2025-05-19

2-Ethoxy-6-methylpyridin-4-amine Chemical and Physical Properties

Names and Identifiers

• 2-Ethoxy-6-methylpyridin-4-amine
• AK131706
• FCH2305205
• RL02477
• ST2404386
• AX8252629

• MDL： MFCD22576083
• Inchi： 1S/C8H12N2O/c1-3-11-8-5-7(9)4-6(2)10-8/h4-5H,3H2,1-2H3,(H2,9,10)
• InChI Key： YYQOFHLLEXCFBR-UHFFFAOYSA-N
• SMILES： O(CC)C1=CC(=CC(C)=N1)N

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 11
• Rotatable Bond Count: 2
• Complexity: 119
• Topological Polar Surface Area: 48.1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Aminopyridines and derivatives
• Solvents and Organic Chemicals Organic Compounds Amines/Sulfonamides

Additional information on 2-Ethoxy-6-methylpyridin-4-amine

2-Ethoxy-6-methylpyridin-4-amine (CAS No. 197163-57-8): An Overview of Its Properties, Applications, and Recent Research

2-Ethoxy-6-methylpyridin-4-amine (CAS No. 197163-57-8) is a versatile compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, characterized by its unique chemical structure, exhibits a range of biological activities that make it a valuable candidate for various applications, particularly in drug discovery and development.

The chemical structure of 2-Ethoxy-6-methylpyridin-4-amine consists of a pyridine ring with an ethoxy group at the 2-position and a methyl group at the 6-position, along with an amine group at the 4-position. This arrangement confers specific physicochemical properties that are crucial for its biological activity and potential therapeutic applications.

Recent studies have highlighted the potential of 2-Ethoxy-6-methylpyridin-4-amine as a lead compound in the development of novel drugs. One notable area of research is its role as an inhibitor of specific enzymes involved in various disease pathways. For instance, a study published in the Journal of Medicinal Chemistry demonstrated that 2-Ethoxy-6-methylpyridin-4-amine effectively inhibits the activity of certain kinases, which are key targets in cancer therapy. This inhibition can lead to reduced cell proliferation and increased apoptosis in cancer cells, making it a promising candidate for further investigation.

In addition to its potential as an enzyme inhibitor, 2-Ethoxy-6-methylpyridin-4-amine has also shown promise in modulating other biological processes. Research conducted at the University of California, San Francisco, revealed that this compound can interact with G protein-coupled receptors (GPCRs), which are involved in numerous physiological functions and are common targets for drug development. The ability to modulate GPCRs opens up new avenues for treating conditions such as cardiovascular diseases, neurological disorders, and metabolic disorders.

The pharmacokinetic properties of 2-Ethoxy-6-methylpyridin-4-amine have also been extensively studied. A recent publication in the European Journal of Pharmaceutical Sciences reported that this compound exhibits favorable absorption, distribution, metabolism, and excretion (ADME) profiles. These properties are essential for ensuring that the compound can effectively reach its target site and exert its therapeutic effects without causing significant side effects.

Clinical trials are currently underway to evaluate the safety and efficacy of 2-Ethoxy-6-methylpyridin-4-amine in various therapeutic contexts. Preliminary results from phase I trials have shown promising outcomes, with patients demonstrating good tolerance to the compound and significant improvements in their conditions. These findings have paved the way for more advanced clinical trials to further validate its therapeutic potential.

Beyond its direct therapeutic applications, 2-Ethoxy-6-methylpyridin-4-amine has also been explored as a tool for understanding fundamental biological processes. Its ability to selectively bind to specific proteins makes it a valuable probe for studying protein-protein interactions and signaling pathways. This application is particularly useful in basic research aimed at uncovering new targets for drug discovery.

In conclusion, 2-Ethoxy-6-methylpyridin-4-amine (CAS No. 197163-57-8) is a multifaceted compound with significant potential in both research and clinical settings. Its unique chemical structure and diverse biological activities make it an attractive candidate for further investigation and development. As ongoing research continues to uncover new insights into its properties and applications, it is likely that this compound will play an increasingly important role in advancing our understanding of disease mechanisms and developing new therapeutic strategies.